Cas no 79754-46-4 (diethyl 5-formyl-1,3-dimethyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: diethyl 5-formyl-1,3-dimethyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 79754-46-4
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 984858
• PubChem ID: 343942
• Update Time: 2025-04-20

diethyl 5-formyl-1,3-dimethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 5-formyl-1,3-dimethyl-1H-pyrrole-2,4-dicarboxylate
• diethyl 5-formyl-1,3-dimethylpyrrole-2,4-dicarboxylate
• 2, 5-formyl-1,3-dimethyl-, diethyl ester
• 3,5-bisethoxycarbonyl-2-formyl-1,4-dimethylpyrrole
• 5-Formyl-1,3-dimethyl-pyrrol-2,4-dicarbonsaeure-diaethylester
• 5-formyl-1,3-dimethyl-pyrrole-2,4-dicarboxylic acid diethyl ester
• AC1L7ZFZ
• NSC400569
• NSC-400569
• 79754-46-4
• DTXSID50322148
• DS-010798
• Diethyl 5-formyl-1,3-dimethyl-pyrrole-2,4-dicarboxylate

• Inchi： 1S/C13H17NO5/c1-5-18-12(16)10-8(3)11(13(17)19-6-2)14(4)9(10)7-15/h7H,5-6H2,1-4H3
• InChI Key： GLOTWOZIASEJKC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(C(=O)OCC)=C(C=O)N1C)=O

Computed Properties

• Exact Mass: 267.11071
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 1.49940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives